Cas no 503176-36-1 (2-Propynal, 3-(3-pyridinyl)- (9CI))

• Product Name: 2-Propynal, 3-(3-pyridinyl)- (9CI)
• CAS No: 503176-36-1
• MF: C₈H₅NO
• MW: 131.131401777267
• CID: 1019683
• PubChem ID: 22735169
• Update Time: 2025-04-20

2-Propynal, 3-(3-pyridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propynal, 3-(3-pyridinyl)- (9CI)
• LRWHPNRJCDEOMO-UHFFFAOYSA-N
• 503176-36-1
• DB-270957
• 2-Propynal, 3-(3-pyridinyl)-
• 3-(3-Pyridinyl)-2-propynal
• SCHEMBL2155209

• Inchi： 1S/C8H5NO/c10-6-2-4-8-3-1-5-9-7-8/h1,3,5-7H
• InChI Key： LRWHPNRJCDEOMO-UHFFFAOYSA-N
• SMILES： O=CC#CC1C=NC=CC=1

Computed Properties

• Exact Mass: 131.037
• Monoisotopic Mass: 131.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 0.9